Cas no 2680740-05-8 (tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate
• CAS No: 2680740-05-8
• MF: C₁₆H₁₈BrNO₂
• MW: 336.223623752594
• CID: 5622186
• PubChem ID: 165920786
• Update Time: 2025-10-22

tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296445
• 2680740-05-8
• tert-butyl N-[(7-bromonaphthalen-2-yl)methyl]carbamate
• tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate

• Inchi： 1S/C16H18BrNO2/c1-16(2,3)20-15(19)18-10-11-4-5-12-6-7-14(17)9-13(12)8-11/h4-9H,10H2,1-3H3,(H,18,19)
• InChI Key： WCWXZVKDGSIESC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CC(=CC=2C=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.05209g/mol
• Monoisotopic Mass: 335.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate

Research Brief on tert-Butyl N-(7-Bromonaphthalen-2-yl)methylcarbamate (CAS: 2680740-05-8)

In recent years, the compound tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate (CAS: 2680740-05-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and bromo substitution, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structural features make it a valuable building block for the construction of pharmacologically active compounds, including kinase inhibitors and other therapeutic agents targeting various diseases.

The latest research on tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate has focused on its synthetic utility and applications in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of B-cell malignancies and autoimmune disorders. The bromo substituent at the 7-position of the naphthalene ring allows for further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Another significant advancement involves the optimization of synthetic routes for tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate. Recent work in Organic Process Research & Development (2024) highlighted a scalable and cost-effective method for its production, addressing challenges related to yield and purity. The improved synthetic protocol employs palladium-catalyzed coupling reactions and showcases the compound's potential for large-scale pharmaceutical manufacturing.

In addition to its synthetic applications, tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate has been explored for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain cancer cell lines, as reported in Bioorganic & Medicinal Chemistry Letters (2023). However, further research is needed to elucidate the structure-activity relationships and optimize the pharmacological properties of these derivatives.

The compound's role in chemical biology has also been investigated. A recent study in ACS Chemical Biology (2024) utilized tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate as a fluorescent probe to study protein-ligand interactions, leveraging its naphthalene moiety's intrinsic fluorescence properties. This application opens new avenues for understanding molecular recognition events in drug discovery.

Looking ahead, research on tert-butyl N-(7-bromonaphthalen-2-yl)methylcarbamate is expected to expand, particularly in the development of targeted therapies and chemical probes. Its versatility as a synthetic intermediate and potential biological activities make it a compound of continued interest in the pharmaceutical and chemical biology communities. Future studies will likely focus on exploring its derivatives for specific therapeutic indications and further optimizing its synthetic accessibility.